Cas no 148766-37-4 (2-Methyl-L-cysteine Hydrochloride)

• Product Name: 2-Methyl-L-cysteine Hydrochloride
• CAS No: 148766-37-4
• MF: C₄H₁₀ClNO₂S
• MW: 171.6456990242
• MDL: MFCD08063384
• CID: 137165
• PubChem ID: 16679763
• Update Time: 2025-04-19

2-Methyl-L-cysteine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, 2-methyl-,hydrochloride (1:1)
• (R)-2-Amino-3-mercapto-2-methylpropanoic acid hydrochloride
• (R)-2-Methylcysteine HCl
• (R)-2-METHYLCYSTEINE HYDROCHLORIDE
• H-alpha-Me-L-Cys-OH*HCl
• L-(R)-2-methylcysteine hydrochloride
• 2-Methyl-D-cysteine HCl
• 2-Methyl-L-cysteine hydrochloride
• 2-Methyl-L-cysteine hydrochloride ee
• L-2-Methylcysteine hydrochloride
• (R)-L-Α-METHYLCYSTEINE·HCL
• α-Me-Cys-OH·HCl
• Alpha-Methyl-Cys-OH·HCl
• (R)-2-Methylcysteine hydrochloride, tech
• (2R)-2-amino-2-methyl-3-sulfanyl-propanoic Acid Hydrochloride
• AB65504
• (R)-alpha-Methyl-L-cysteine hydrochloride
• alpha-methyl-L-cysteine hydrochloride
• (2R)-2-amino-2-methyl-3-sulfanylpropanoic acid;hydrochloride
• Cysteine, 2-methyl-, hydrochloride
• W-200124
• AKOS024465075
• 2-methyl cysteine hydrochloride
• 2-Methyl-L-cysteine--hydrogen chloride (1/1)
• EN300-7605384
• L-Cysteine, 2-methyl-, hydrochloride (1:1)
• A884328
• (R)-2-Amino-3-mercapto-2-methylpropionic acid hydrochloride
• MAGCVRLGTQSVGF-WCCKRBBISA-N
• MFCD08063384
• (2R)-2-AMINO-2-METHYL-3-SULFANYLPROPANOIC ACID HYDROCHLORIDE
• 148766-37-4
• DTXSID80586594
• SCHEMBL1132932
• 2-Methyl-?L-cysteine Hydrochloride
• (R)-2-Amino-3-mercapto-2-methylpropanoicacidhydrochloride
• DB-102198
• L-2-Methylcysteine Hydrochloride;
• 2-Methyl-L-cysteine Hydrochloride

• MDL： MFCD08063384
• Inchi： 1S/C4H9NO2S.ClH/c1-4(5,2-8)3(6)7;/h8H,2,5H2,1H3,(H,6,7);1H/t4-;/m0./s1
• InChI Key： MAGCVRLGTQSVGF-WCCKRBBISA-N
• SMILES： Cl.SC[C@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 171.01200
• Monoisotopic Mass: 171.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Melting Point: 155-157 ºC
• PSA: 102.12000
• LogP: 1.22050